Cas no 1006436-51-6 (2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine)
1006436-51-6 structure
Product Name:2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
CAS No:1006436-51-6
MF:C6H8F3N3
MW:179.1430311203
CID:1077070
PubChem ID:19620741
Update Time:2025-04-20
2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Trifluoromethyl-pyrazol-1-yl)-ethylamine
- AKOS B020998
- AKOS PAO-0983
- ART-CHEM-BB B020998
- 2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine
- 2-(3-(trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-amine
- 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine
- AKOS000301611
- EN300-51753
- BBL038052
- F2198-0020
- MFCD04970067
- 2-[3-(trifluoromethyl)pyrazol-1-yl]ethanamine
- G42659
- 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)ethanamine
- SB75081
- STK347009
- 1006436-51-6
- OBZDBRBYLJWVPQ-UHFFFAOYSA-N
-
- MDL: MFCD04970067
- Inchi: 1S/C6H8F3N3/c7-6(8,9)5-1-3-12(11-5)4-2-10/h1,3H,2,4,10H2
- InChI Key: OBZDBRBYLJWVPQ-UHFFFAOYSA-N
- SMILES: FC(C1C=CN(CCN)N=1)(F)F
Computed Properties
- Exact Mass: 179.06703175g/mol
- Monoisotopic Mass: 179.06703175g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 217.1±40.0 °C at 760 mmHg
- Flash Point: 85.1±27.3 °C
- Vapor Pressure: 0.1±0.4 mmHg at 25°C
2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- HazardClass:IRRITANT
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 059997-250mg |
2-(3-Trifluoromethyl-pyrazol-1-yl)-ethylamine |
1006436-51-6 | 95+% | 250mg |
£141.00 | 2022-03-01 | |
| Fluorochem | 059997-500mg |
2-(3-Trifluoromethyl-pyrazol-1-yl)-ethylamine |
1006436-51-6 | 95+% | 500mg |
£237.00 | 2022-03-01 | |
| Fluorochem | 059997-1g |
2-(3-Trifluoromethyl-pyrazol-1-yl)-ethylamine |
1006436-51-6 | 95+% | 1g |
£401.00 | 2022-03-01 | |
| Fluorochem | 059997-2.5g |
2-(3-Trifluoromethyl-pyrazol-1-yl)-ethylamine |
1006436-51-6 | 95+% | 2.5g |
£801.00 | 2022-03-01 | |
| TRC | T791945-25mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine |
1006436-51-6 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T791945-50mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine |
1006436-51-6 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | T791945-250mg |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine |
1006436-51-6 | 250mg |
$ 295.00 | 2022-06-02 | ||
| Chemenu | CM330847-1g |
2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)ethan-1-amine |
1006436-51-6 | 95%+ | 1g |
$326 | 2023-02-03 | |
| Apollo Scientific | PC410435-1g |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine |
1006436-51-6 | 1g |
£312.00 | 2025-02-21 | ||
| Apollo Scientific | PC410435-5g |
2-[3-(Trifluoromethyl)-1H-pyrazol-1-yl]ethanamine |
1006436-51-6 | 5g |
£650.00 | 2023-01-12 |
2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
1006436-51-6 (2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]ethan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk